Cas no 522598-05-6 (2-(2-Chlorophenyl)-6-methylquinoline-4-carboxylic acid)

• Product Name: 2-(2-Chlorophenyl)-6-methylquinoline-4-carboxylic acid
• CAS No: 522598-05-6
• MF: C₁₇H₁₂ClNO₂
• MW: 297.735683441162
• MDL: MFCD03420007
• CID: 879972
• Update Time: 2026-04-29

2-(2-Chlorophenyl)-6-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chlorophenyl)-6-methylquinoline-4-carboxylic acid
• AC1LHTE0
• ALBB-000481
• BBL017566
• CTK4J5672
• MolPort-001-553-387
• STK450130

• MDL： MFCD03420007
• Inchi： InChI=1S/C17H12ClNO2/c1-10-6-7-15-12(8-10)13(17(20)21)9-16(19-15)11-4-2-3-5-14(11)18/h2-9H,1H3,(H,20,21)
• InChI Key： SYVNPWGGRKYTBV-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C(C3=CC=CC=C3Cl)N=C2C=C1)C(=O)O

Computed Properties

• Exact Mass: 297.05576
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 50.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(2-Chlorophenyl)-6-methylquinoline-4-carboxylic acid

Comprehensive Overview of 2-(2-Chlorophenyl)-6-methylquinoline-4-carboxylic acid (CAS No. 522598-05-6)

2-(2-Chlorophenyl)-6-methylquinoline-4-carboxylic acid (CAS No. 522598-05-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This quinoline derivative is characterized by its unique molecular structure, featuring a chlorophenyl group and a methylquinoline backbone, which contribute to its diverse applications. Researchers are increasingly exploring its potential in drug development, particularly due to its role as an intermediate in synthesizing bioactive molecules. The compound's carboxylic acid functionality further enhances its reactivity, making it a versatile building block in organic synthesis.

In recent years, the demand for quinoline-based compounds like 2-(2-Chlorophenyl)-6-methylquinoline-4-carboxylic acid has surged, driven by their relevance in targeting inflammatory pathways and enzyme inhibition. A growing body of literature highlights its potential in designing small-molecule inhibitors, a hot topic in precision medicine. For instance, its structural analogs have shown promise in modulating kinase activity, a key focus area in oncology research. This aligns with the rising interest in personalized therapeutics and targeted drug delivery systems, which dominate current scientific discourse.

From a synthetic chemistry perspective, the compound's chlorophenyl moiety offers intriguing possibilities for further functionalization. Chemists often leverage its electrophilic aromatic substitution properties to create derivatives with tailored properties. This adaptability has positioned 2-(2-Chlorophenyl)-6-methylquinoline-4-carboxylic acid as a valuable scaffold in medicinal chemistry, particularly for optimizing drug-like properties such as solubility and bioavailability. Such innovations resonate with the pharmaceutical industry's push toward greener synthesis and atom-efficient reactions.

Beyond pharmaceuticals, this compound has found niche applications in advanced material science. Its conjugated quinoline system exhibits interesting photophysical properties, making it a candidate for organic semiconductors and luminescent materials. With the global shift toward sustainable technologies, researchers are investigating its role in energy-efficient displays and solar cell components. These applications align with trending searches on renewable energy materials and eco-friendly electronics, reflecting broader societal priorities.

Quality control and analytical characterization of 2-(2-Chlorophenyl)-6-methylquinoline-4-carboxylic acid are critical for ensuring reproducibility in research. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. This emphasis on analytical validation addresses a common query among researchers about compound authentication—a crucial step in avoiding irreproducible results, a major concern in modern scientific publishing.

In summary, 2-(2-Chlorophenyl)-6-methylquinoline-4-carboxylic acid (CAS No. 522598-05-6) represents a multifaceted compound with cross-disciplinary relevance. Its applications span from drug discovery to functional materials, mirroring contemporary scientific trends. As research continues to uncover its full potential, this compound is poised to remain a focal point in both academic and industrial settings, particularly in addressing challenges related to therapeutic innovation and sustainable technology.